Cas no 90781-41-2 (2-Chloro-3,6-di(prop-1-en-2-yl)-9H-thioxanthen-9-one)

2-Chloro-3,6-di(prop-1-en-2-yl)-9H-thioxanthen-9-one structure
90781-41-2 structure
Product name:2-Chloro-3,6-di(prop-1-en-2-yl)-9H-thioxanthen-9-one
CAS No:90781-41-2
MF:C19H15ClOS
MW:326.839802980423
CID:2812814
PubChem ID:71327690

2-Chloro-3,6-di(prop-1-en-2-yl)-9H-thioxanthen-9-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID30756725
    • 2-Chloro-3,6-di(prop-1-en-2-yl)-9H-thioxanthen-9-one
    • 90781-41-2
    • Inchi: InChI=1S/C19H15ClOS/c1-10(2)12-5-6-13-17(7-12)22-18-9-14(11(3)4)16(20)8-15(18)19(13)21/h5-9H,1,3H2,2,4H3
    • InChI Key: KOKZSJUSVJSYEK-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 326.0532140g/mol
  • Monoisotopic Mass: 326.0532140g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 500
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.4Ų
  • XLogP3: 6.9

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